Cas no 347-60-4 ((1-(3-fluoro-4-hydroxyphenyl)-2-phenylethanone ))

(1-(3-fluoro-4-hydroxyphenyl)-2-phenylethanone ) structure
347-60-4 structure
Product Name:(1-(3-fluoro-4-hydroxyphenyl)-2-phenylethanone )
CAS No:347-60-4
MF:C14H11FO2
MW:230.234347581863
CID:919500
PubChem ID:223300
Update Time:2025-04-19

(1-(3-fluoro-4-hydroxyphenyl)-2-phenylethanone ) Chemical and Physical Properties

Names and Identifiers

    • (1-(3-fluoro-4-hydroxyphenyl)-2-phenylethanone )
    • 1-(3-fluoro-4-hydroxyphenyl)-2-phenylethanone
    • 2-fluoro-N1,N1-dimethylbenzene-1,4-diamine
    • 2-Fluoro-N1,N1-dimethyl-benzene-1,4-diamine
    • 3-Fluor-4-dimethylamino-anilin
    • 3-Fluor-4-hydroxy-desoxybenzoin
    • 3-fluoro-4-hydroxy-deoxybenzoin
    • Ambcb4034820
    • FT-0681384
    • DTXSID70956181
    • 347-60-4
    • NSC10826
    • NSC-10826
    • 1-(3-Fluoro-4-hydroxyphenyl)-2-phenylethan-1-one
    • Inchi: 1S/C14H11FO2/c15-12-9-11(6-7-13(12)16)14(17)8-10-4-2-1-3-5-10/h1-7,9,16H,8H2
    • InChI Key: YFXFKZXQYKPVCU-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(CC1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 230.07433
  • Monoisotopic Mass: 230.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.249
  • Boiling Point: 396°C at 760 mmHg
  • Flash Point: 193.3°C
  • Refractive Index: 1.595
  • PSA: 37.3
  • LogP: 2.95670
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